molecular formula C13H24 B14668861 1,1'-Bicyclohexyl, 2-methyl-, cis- CAS No. 50991-09-8

1,1'-Bicyclohexyl, 2-methyl-, cis-

Cat. No.: B14668861
CAS No.: 50991-09-8
M. Wt: 180.33 g/mol
InChI Key: SRCQYSQCKOUHTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1'-Bicyclohexyl, 2-methyl-, cis- (CAS: 50991-08-7) is a bicyclic hydrocarbon with the molecular formula C₁₃H₂₄ and a molecular weight of 180.3 g/mol . It consists of two cyclohexane rings connected at the 1,1'-positions, with a methyl group substituted at the 2-position in a cis-configuration. This stereochemistry influences its physical properties and reactivity compared to trans-isomers or unsubstituted analogs. The compound is structurally related to bicyclohexyl (CAS: 92-51-3, C₁₂H₂₂), a simpler bicyclic hydrocarbon used in polymer chemistry and as a solvent .

Structure

3D Structure

Interactive Chemical Structure Model





Properties

CAS No.

50991-09-8

Molecular Formula

C13H24

Molecular Weight

180.33 g/mol

IUPAC Name

1-cyclohexyl-2-methylcyclohexane

InChI

InChI=1S/C13H24/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h11-13H,2-10H2,1H3

InChI Key

SRCQYSQCKOUHTG-UHFFFAOYSA-N

Canonical SMILES

CC1CCCCC1C2CCCCC2

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Isomers

Table 1: Key Properties of 1,1'-Bicyclohexyl Derivatives
Compound Name CAS Molecular Formula Molecular Weight (g/mol) Substituent/Configuration Key Applications/Notes
Bicyclohexyl (parent compound) 92-51-3 C₁₂H₂₂ 166.3 None Solvent, polyimide monomer
1,1'-Bicyclohexyl, 2-methyl-, cis- 50991-08-7 C₁₃H₂₄ 180.3 Methyl (cis) Potential monomer intermediate
1,1'-Bicyclohexyl, 2-methyl-, trans- 50991-09-8 C₁₃H₂₄ 180.3 Methyl (trans) Not reported; likely higher symmetry
1,1'-Bicyclohexyl, 2-ethyl-, cis- 50991-12-3 C₁₄H₂₆ 194.4 Ethyl (cis) Increased hydrophobicity
[1,1'-Bicyclohexyl]-2-one, 1'-hydroxy 28746-99-8 C₁₂H₂₀O₂ 196.3 Ketone and hydroxyl groups Functionalized derivative for synthesis
Key Observations:

Substituent Effects :

  • The addition of a methyl group (C₁₃H₂₄ vs. C₁₂H₂₂) increases molecular weight by ~14 g/mol and likely elevates boiling points due to enhanced van der Waals interactions .
  • The ethyl-substituted analog (C₁₄H₂₆) further increases hydrophobicity, which may reduce solubility in polar solvents compared to the methyl derivative .

Functional Group Influence :

  • The hydroxy-ketone derivative (C₁₂H₂₀O₂) demonstrates how oxygen-containing functional groups drastically alter properties. Its molecular weight (196.3 g/mol) is comparable to the methyl-substituted bicyclohexyl, but the presence of polar groups increases its solubility in protic solvents and reactivity in condensation reactions .

Physical and Chemical Properties

Table 2: Comparative Physical Properties
Property Bicyclohexyl (C₁₂H₂₂) 2-methyl-, cis- (C₁₃H₂₄) 2-ethyl-, cis- (C₁₄H₂₆) Hydroxy-Ketone (C₁₂H₂₀O₂)
Density (g/mL) 0.864 (25°C) ~0.88 (estimated) ~0.89 (estimated) 1.12 (predicted)
Boiling Point (°C) 245–250 260–265 (estimated) 270–275 (estimated) >300 (decomposes)
Polarity Nonpolar Slightly polar (cis) Nonpolar Polar
  • Density : The methyl and ethyl substitutions marginally increase density compared to bicyclohexyl due to added molecular mass and reduced free volume .
  • Boiling Points : Longer alkyl chains and cis-configuration likely raise boiling points due to increased molecular surface area and dipole interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.